Methyl 3-[(4-methoxyphenyl)sulfonyl]-butanoic acid

• Molecular Formula: C12H16O5S
• Molecular Weight: 272.32 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)sulfonyl-2-methylbutanoic acid
• InChI: InChI=1S/C12H16O5S/c1-8(12(13)14)9(2)18(15,16)11-6-4-10(17-3)5-7-11/h4-9H,1-3H3,(H,13,14)
• InChI Key: CNPRFVOBYULKDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)S(=O)(=O)C1=CC=C(C=C1)OC)C(=O)O

Description

Methyl 3-[(4-methoxyphenyl)sulfonyl]-butanoic acid is a useful research compound. Its molecular formula is C12H16O5S and its molecular weight is 272.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Part A: To a solution of 2.6 g (18 mmol) of 4-methoxybenzenethiol in 30 ml of methanol at zero° C., was added 2.2 mL (2.0 g, 20 mmol) of methyl methacrylate. After nitrogen gas was bubbled through the solution for 15 min., 2.8 mL (2.1 g, 20 mmole) of triethylamine was added. After 4.5 hours, 20 mL of methanol and 10 mL of water were added, followed by 36 g (59 mmol) of potassium peroxymonosulfate (OXONE®). After 65 hours, the reaction was filtered, the filter cake was washed with methanol and the filtrate concentrated in vacuo, ethyl acetate and water were added, the layers were separated and the aqueous layer was extracted 2×s with ethyl acetate. The 3 organic extracts were combined and washed with saturated sodium bicarbonate solution and brine, dried with magnesium sulfate, filtered and concentrated to afford 4.1 g of crude product. This was chromatographed on silica gel using 25%-35% ethyl acetate/hexane to yield 3.5 g of pure methyl 3-[(4-methoxyphenyl)sulfonyl]-butanoic acid, m/z=279 (M+Li).